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Compound of Interest

Compound Name: 4-Methyl-1-hexyne

Cat. No.: B13567653 Get Quote

Disclaimer: Specific safety and handling data for 4-Methyl-1-hexyne (CAS 52713-81-2) is not

readily available in public domains. This guide has been compiled using data from structurally

similar compounds, including 1-hexyne, 3-methyl-1-hexyne, 5-methyl-1-hexyne, and 4-methyl-

1-hexene. The information provided should be used as a guideline only, and a comprehensive

risk assessment should be conducted by qualified personnel before handling 4-Methyl-1-
hexyne.

This technical guide provides in-depth safety and handling information for 4-Methyl-1-hexyne,

intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Quantitative data for 4-Methyl-1-hexyne and its analogs are summarized below. It is crucial to

note that the data for 4-Methyl-1-hexyne are computed, not experimentally determined.
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Property
4-Methyl-1-
hexyne
(Computed)

1-Hexyne
(Experimental)

3-Methyl-1-
hexyne
(Experimental)

5-Methyl-1-
hexyne
(Experimental)

CAS Number
52713-81-2[1][2]

[3]
693-02-7[4] 40276-93-5[5] 2203-80-7[6]

Molecular

Formula
C7H12[1][3] C6H10[7] C7H12[5] C7H12

Molecular Weight 96.17 g/mol [1][3] 82.14 g/mol [8] 96.17 g/mol [5] 96.17 g/mol

Boiling Point 91 °C[9] 71 °C[7] Not Available Not Available

Flash Point Not Available -21 °C[7] Not Available Not Available

Density Not Available 0.72 g/cm³[7] Not Available Not Available

Melting Point Not Available -132 °C[7] Not Available Not Available

Hazard Identification and Classification
Based on data from analogous compounds, 4-Methyl-1-hexyne is expected to be a highly

flammable liquid and may cause serious health hazards.
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Hazard Classification Precautionary Statements

Flammability
Highly flammable liquid and

vapor (H225).[5][7]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking (P210). Keep

container tightly closed (P233).

Ground/bond container and

receiving equipment (P240).[5]

[7]

Health Hazards

May be fatal if swallowed and

enters airways (H304). Causes

skin irritation (H315). Causes

serious eye irritation (H319).[7]

Avoid breathing vapors. Wash

hands thoroughly after

handling. Wear protective

gloves/eye protection/face

protection (P280). If

swallowed, immediately call a

poison center or doctor. Do

NOT induce vomiting

(P301+P310+P331).[7]

Environmental Hazards
Harmful to aquatic life with

long-lasting effects (H412).[5]

Avoid release to the

environment (P273).[5]

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are based on best practices for handling highly flammable and

hazardous alkynes.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential. The following are minimum requirements:

Eye Protection: Chemical safety goggles and a face shield where splashing is a risk.[10][11]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a flame-retardant lab

coat, and closed-toe shoes.[10]
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

exposure limits are exceeded, a NIOSH-approved respirator is necessary.[10]

Handling and Storage
Handling: Handle under an inert atmosphere (e.g., nitrogen, argon). Use non-sparking tools

and explosion-proof equipment.[12] Take precautionary measures against static discharge.

[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.[13]

First-Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water for at

least 15 minutes. Seek medical attention if irritation persists.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Water spray may be ineffective but can be used to cool containers.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate PPE.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Methyl-1-
hexyne.
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Safe handling workflow for 4-Methyl-1-hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 4-METHYL-1-HEXYNE | 52713-81-2 [chemicalbook.com]

3. 1-Hexyne, 4-methyl | C7H12 | CID 529274 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. westliberty.edu [westliberty.edu]

6. fishersci.com [fishersci.com]

7. tcichemicals.com [tcichemicals.com]

8. chemicalbook.com [chemicalbook.com]

9. 4-methyl-1-hexyne [stenutz.eu]

10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

11. americanchemistry.com [americanchemistry.com]

12. content.labscoop.com [content.labscoop.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-Methyl-1-
hexyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13567653#safety-and-handling-information-for-4-
methyl-1-hexyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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